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Compound of Interest

Compound Name: (Rac)-PF-998425

Cat. No.: B1679686

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and storage of
stock solutions of (Rac)-PF-998425, a potent and selective nonsteroidal androgen receptor
(AR) antagonist. Adherence to these protocols is crucial for ensuring the compound's stability
and obtaining reliable and reproducible experimental results.

Compound Information

Parameter Value Reference
4-((1R,2R)-2-
IUPAC Name Hydroxycyclohexyl)-2- [1]

(trifluoromethyl)benzonitrile

Molecular Formula C14H14FsNO
Molecular Weight 269.26 g/mol
CAS Number 1076225-27-8 [2]

Selective non-steroidal

Mechanism of Action androgen receptor (AR) [1][2]13]
antagonist

ICso0 (AR Binding) 26 nM [11[3]

ICso (Cellular Assay) 90 nM [1][3]
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Solubility Data

(Rac)-PF-998425 exhibits varying solubility depending on the solvent system. It is critical to use
high-purity, anhydrous solvents, particularly when using dimethyl sulfoxide (DMSO), as its
hygroscopic nature can significantly impact solubility.[2][3] If precipitation is observed, gentle
heating and/or sonication can be employed to aid dissolution.[2][3]

Solvent/Solvent System Solubility Notes

Use of newly opened DMSO
DMSO =100 mg/mL (371.39 mM) and ultrasonication is

recommended.[3]

10% DMSO, 40% PEG300,

) > 2.5 mg/mL (9.28 mM) Results in a clear solution.[3]
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- Results in a clear solution.[2]
) ) > 2.5 mg/mL (9.28 mM)
B-CD in Saline) [3]
) Results in a clear solution.[2]
10% DMSO, 90% Corn Oil > 2.5 mg/mL (9.28 mM)

[3]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (Rac)-PF-998425 in
DMSO.

Materials:

(Rac)-PF-998425 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSQO)

Calibrated analytical balance

Microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips
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e \ortex mixer
¢ Ultrasonic bath
Procedure:

o Equilibrate: Allow the vial of (Rac)-PF-998425 powder to reach room temperature before
opening to prevent condensation.

o Weigh: Accurately weigh the desired amount of (Rac)-PF-998425 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.69
mg of the compound.

o Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM
solution, the volume of DMSO can be calculated using the following formula: Volume (L) =
Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

e Mix: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

e Sonicate: If the compound does not fully dissolve, place the vial in an ultrasonic bath for 5-10
minutes.[3]

 Inspect: Visually inspect the solution to ensure it is clear and free of any particulate matter.

 Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to minimize freeze-thaw cycles.

Store: Store the aliquots at the recommended temperature (see Section 4).

Storage and Stability

Proper storage of the (Rac)-PF-998425 stock solution is essential to maintain its integrity and
activity over time.
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Storage Temperature Shelf Life Recommendations

Suitable for short-term storage.
-20°C 1 month

[21[3]

Recommended for long-term
-80°C 6 months

storage.[2][3]

Important Considerations:

» Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.

» Protect the stock solution from light.

o Ensure that storage vials are tightly sealed to prevent solvent evaporation and

contamination.
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Caption: Simplified signaling pathway of Androgen Receptor (AR) and the antagonistic action
of (Rac)-PF-998425.

Experimental Workflow

Stock Solution Preparation Workflow
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Caption: Experimental workflow for the preparation of a (Rac)-PF-998425 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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